An azobenzene-based photochromic liquid crystalline amphiphile for a remote-controllable light shutter†

Chemical Communications Pub Date: 2015-06-01 DOI: 10.1039/C5CC02834E

Abstract

By considering intramolecular conformations and intermolecular interactions, an azobenzene-based photochromic liquid crystalline amphiphile is synthesized for demonstrating a remote-controllable light shutter by the photo-induced isothermal phase transition between the highly ordered crystal phase and the isotropic liquid phase.

Graphical abstract: An azobenzene-based photochromic liquid crystalline amphiphile for a remote-controllable light shutter
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